Cas no 891107-50-9 (N-(4-acetylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891107-50-9
• MF: C₂₀H₁₆N₆O₂S
• MW: 404.445041656494
• CID: 5940881
• Update Time: 2025-05-22

N-(4-acetylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, N-(4-acetylphenyl)-2-[[6-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-

• Inchi： 1S/C20H16N6O2S/c1-13(27)14-4-6-16(7-5-14)22-19(28)12-29-20-24-23-18-9-8-17(25-26(18)20)15-3-2-10-21-11-15/h2-11H,12H2,1H3,(H,22,28)
• InChI Key： OZXBAJTVSKIKMK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CN=C1)=N2

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.27±0.70(Predicted)

Additional information on N-(4-acetylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Research Update on N-(4-acetylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 891107-50-9)

Recent studies have highlighted the potential of N-(4-acetylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 891107-50-9) as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazolopyridazine scaffold, has garnered attention for its potential applications in targeted therapies, particularly in oncology and inflammatory diseases. The following sections provide a comprehensive overview of the latest findings related to this molecule.

The compound's mechanism of action has been elucidated through recent in vitro and in vivo studies. Researchers have identified its ability to selectively inhibit key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various cancers. Structural-activity relationship (SAR) studies have further optimized the molecule's binding affinity and selectivity, enhancing its therapeutic potential. These advancements underscore the compound's versatility and its potential as a lead candidate for drug development.

In addition to its anticancer properties, N-(4-acetylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide has shown promise in modulating inflammatory responses. Preclinical models have demonstrated its efficacy in reducing pro-inflammatory cytokines, suggesting potential applications in autoimmune and chronic inflammatory conditions. The compound's dual functionality in targeting both proliferative and inflammatory pathways positions it as a multifaceted therapeutic agent.

Recent pharmacokinetic and toxicological studies have provided critical insights into the compound's safety profile and bioavailability. While initial results are encouraging, further optimization is required to address challenges related to metabolic stability and tissue distribution. Collaborative efforts between academic and industrial researchers are underway to advance this molecule through the drug development pipeline.

In conclusion, N-(4-acetylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 891107-50-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and broad therapeutic potential make it a compelling candidate for further investigation. Continued research and development efforts are expected to unlock its full potential, paving the way for novel treatments in oncology and inflammatory diseases.